molecular formula C16H14FN3O3 B5326137 N-[(6-fluoro-1H-benzimidazol-2-yl)methyl]-2,6-dihydroxy-N-methylbenzamide

N-[(6-fluoro-1H-benzimidazol-2-yl)methyl]-2,6-dihydroxy-N-methylbenzamide

Cat. No. B5326137
M. Wt: 315.30 g/mol
InChI Key: VUWPIXHBNUZJBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(6-fluoro-1H-benzimidazol-2-yl)methyl]-2,6-dihydroxy-N-methylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as FBDD, and it is a benzimidazole derivative. FBDD has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of FBDD involves its ability to inhibit various enzymes and signaling pathways. FBDD has been found to inhibit the activity of protein tyrosine phosphatases (PTPs), which are enzymes that play a crucial role in the regulation of cell signaling pathways. By inhibiting PTPs, FBDD can modulate various signaling pathways, leading to anti-cancer, anti-inflammatory, and anti-viral effects.
Biochemical and Physiological Effects:
FBDD has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. FBDD has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, FBDD has been found to inhibit the replication of certain viruses, including the hepatitis C virus.

Advantages and Limitations for Lab Experiments

FBDD has several advantages for lab experiments. It is relatively easy to synthesize, and it is stable under standard laboratory conditions. Additionally, FBDD has been extensively studied, and its mechanism of action is well understood. However, FBDD also has some limitations. It is relatively expensive to synthesize, and it may not be readily available for some researchers. Additionally, FBDD has not been extensively studied in vivo, and its potential side effects are not well understood.

Future Directions

There are several future directions for the study of FBDD. One potential direction is to study its potential as an anti-cancer agent in vivo. Another potential direction is to study its potential as an anti-inflammatory agent in vivo. Additionally, further studies are needed to understand the potential side effects of FBDD and to optimize its synthesis method to reduce its cost. Finally, FBDD may have potential applications in other areas, such as neurodegenerative diseases, and further studies are needed to explore these potential applications.
Conclusion:
FBDD is a benzimidazole derivative that has gained significant attention in scientific research due to its potential therapeutic applications. It has been found to exhibit significant anti-cancer, anti-inflammatory, and anti-viral activity. FBDD has been synthesized using various methods, and its mechanism of action has been extensively studied. While FBDD has several advantages for lab experiments, it also has some limitations, and further studies are needed to optimize its synthesis method and understand its potential side effects. Overall, FBDD has significant potential as a therapeutic agent, and further research is needed to explore its full potential.

Synthesis Methods

FBDD can be synthesized using various methods. One of the most commonly used methods involves the condensation of 6-fluoro-1H-benzimidazole-2-carboxylic acid with 2,6-dihydroxy-N-methylbenzamide in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction is carried out in a suitable solvent such as N,N-dimethylformamide (DMF) at room temperature. After completion of the reaction, the product is purified using column chromatography to obtain pure FBDD.

Scientific Research Applications

FBDD has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant anti-cancer activity by inhibiting the growth of cancer cells. FBDD has also been studied for its potential as an anti-inflammatory agent. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. Additionally, FBDD has been studied for its potential as an anti-viral agent. It has been found to inhibit the replication of certain viruses, including the hepatitis C virus.

properties

IUPAC Name

N-[(6-fluoro-1H-benzimidazol-2-yl)methyl]-2,6-dihydroxy-N-methylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14FN3O3/c1-20(16(23)15-12(21)3-2-4-13(15)22)8-14-18-10-6-5-9(17)7-11(10)19-14/h2-7,21-22H,8H2,1H3,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VUWPIXHBNUZJBA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1=NC2=C(N1)C=C(C=C2)F)C(=O)C3=C(C=CC=C3O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14FN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.